2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-3-(2-methylallyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 10-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-11-(2-methylprop-2-enyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C22H22N2O3S2/c1-13(2)11-24-21(26)19-16-5-4-6-18(16)29-20(19)23-22(24)28-12-17(25)14-7-9-15(27-3)10-8-14/h7-10H,1,4-6,11-12H2,2-3H3
• InChI Key: DSQLQCOBYPNCFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=O)C2=C(N=C1SCC(=O)C3=CC=C(C=C3)OC)SC4=C2CCC4
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol

Description

2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-3-(2-methylallyl)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C22H22N2O3S2 and its molecular weight is 426.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Properties

The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives involves condensation processes that yield compounds with significant pharmacological properties. For example, the condensation of substituted 2-amino-3-carbethoxy-thiophenes with isothiocyanate results in thienylthioureas, which upon cyclization form thieno[2,3-d]pyrimidin-4-(3H)-one-2-thiones. These compounds have been investigated for their analgesic and anti-inflammatory activities, showing effects comparable to acetylsalicylic acid without significant toxicity at a dose of 1000 mg/kg (Cannito et al., 1990).

Anticonvulsant and Antitumor Activities

Further research into thieno[2,3-d]pyrimidin-4-one derivatives has identified their potential in treating convulsive disorders and cancer. The synthesis of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives and their cyclization products have shown anticonvulsant activities in rat models. Structural-activity relationship studies have established the importance of specific substituents for anticonvulsant efficacy (Severina et al., 2019). Additionally, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have demonstrated potent anticancer activities against several human cancer cell lines, comparable to that of doxorubicin (Hafez & El-Gazzar, 2017).

Antimicrobial and Anti-inflammatory Agents

Compounds derived from thieno[2,3-d]pyrimidin-4-one have also been explored for their antimicrobial and anti-inflammatory properties. New thienopyrimidine derivatives have shown remarkable activity against fungi, bacteria, and inflammation, highlighting the importance of specific groups in the thieno[2,3-d]pyrimidine heterocyclic ring for enhancing these activities (Tolba et al., 2018). These findings open avenues for the development of new therapeutic agents targeting a range of diseases.